Cas no 2228153-70-4 (2-(1-ethyl-1H-pyrazol-5-yl)-3,3,3-trifluoropropan-1-amine)

• Product Name: 2-(1-ethyl-1H-pyrazol-5-yl)-3,3,3-trifluoropropan-1-amine
• CAS No: 2228153-70-4
• MF: C₈H₁₂F₃N₃
• MW: 207.19619178772
• CID: 5992569
• PubChem ID: 165655727
• Update Time: 2025-05-19

2-(1-ethyl-1H-pyrazol-5-yl)-3,3,3-trifluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethyl-1H-pyrazol-5-yl)-3,3,3-trifluoropropan-1-amine
• 2228153-70-4
• EN300-1958216

• Inchi： 1S/C8H12F3N3/c1-2-14-7(3-4-13-14)6(5-12)8(9,10)11/h3-4,6H,2,5,12H2,1H3
• InChI Key： UQFAYNNNOXSNHM-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1=CC=NN1CC)(F)F

Computed Properties

• Exact Mass: 207.09833188g/mol
• Monoisotopic Mass: 207.09833188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-(1-ethyl-1H-pyrazol-5-yl)-3,3,3-trifluoropropan-1-amine

Comprehensive Overview of 2-(1-ethyl-1H-pyrazol-5-yl)-3,3,3-trifluoropropan-1-amine (CAS No. 2228153-70-4)

The compound 2-(1-ethyl-1H-pyrazol-5-yl)-3,3,3-trifluoropropan-1-amine (CAS No. 2228153-70-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole ring and a trifluoropropan-1-amine moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, given the increasing demand for fluorinated compounds in medicinal chemistry.

One of the key reasons for the growing interest in 2-(1-ethyl-1H-pyrazol-5-yl)-3,3,3-trifluoropropan-1-amine is its relevance to central nervous system (CNS) drug development. The trifluoromethyl group is known to enhance the bioavailability and metabolic stability of pharmaceutical agents, which aligns with current trends in optimizing drug efficacy. Additionally, the pyrazole ring is a common pharmacophore in many FDA-approved drugs, further highlighting the compound's versatility.

In the agrochemical sector, CAS No. 2228153-70-4 is being explored for its potential as a pesticide intermediate. The fluorine atoms in its structure contribute to its lipophilicity, which can improve the penetration of active ingredients into plant tissues. This property is particularly valuable in the development of next-generation crop protection agents, a topic of high relevance given the global focus on sustainable agriculture.

The synthesis of 2-(1-ethyl-1H-pyrazol-5-yl)-3,3,3-trifluoropropan-1-amine involves multi-step organic reactions, including N-alkylation and nucleophilic substitution. These processes are well-documented in the literature, but optimizing yield and purity remains a challenge for industrial-scale production. Recent advancements in flow chemistry and catalytic methods have shown promise in addressing these issues, making the compound more accessible for commercial applications.

From a regulatory perspective, CAS No. 2228153-70-4 is not classified as a hazardous material, which simplifies its handling and transportation. However, researchers must adhere to standard safety protocols when working with this compound, as with any chemical substance. Its stability under various conditions is another area of active investigation, with preliminary studies suggesting good thermal and oxidative stability.

The market demand for fluorinated pyrazole derivatives like 2-(1-ethyl-1H-pyrazol-5-yl)-3,3,3-trifluoropropan-1-amine is expected to rise, driven by their applications in drug discovery and agrochemical innovation. Companies specializing in custom synthesis and fine chemicals are increasingly offering this compound to meet the needs of academic and industrial researchers. Its compatibility with high-throughput screening platforms further enhances its appeal in modern drug development pipelines.

In conclusion, 2-(1-ethyl-1H-pyrazol-5-yl)-3,3,3-trifluoropropan-1-amine (CAS No. 2228153-70-4) represents a valuable addition to the toolkit of chemists and researchers. Its unique structural features and broad applicability make it a compound worth watching in the coming years. As the scientific community continues to explore its potential, we can expect to see more innovative uses emerge across multiple industries.